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Compound of Interest

Compound Name: Amino N-methylcarbamate

Cat. No.: B15473119

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amino N-methylcarbamates, exemplified by Aminocarb, represent a class of carbamate
insecticides effective against a range of insect pests.[1][2] Aminocarb, chemically known as 4-
(Dimethylamino)-3-methylphenyl methylcarbamate, has been notably utilized in forestry to
control lepidopterous larvae, particularly the spruce budworm (Choristoneura fumiferana), and
in agriculture to protect various crops.[1][3] This document provides detailed application notes,
guantitative data, and experimental protocols relevant to the use of Aminocarb as an
insecticide.

Physicochemical Properties of Aminocarb
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Property Value Reference
Chemical Formula C11H16N202 [2]

Molar Mass 208.261 g-mol-* [2]
Appearance White crystalline solid [2]

Melting Point 93-94 °C

Solubility in water Slightly soluble [3]

Soluble in polar organic
Solubility in other solvents solvents; moderately soluble in  [2]

aromatic solvents.

Vapor Pressure 1.88 x 10~ mm Hg [2]

Mechanism of Action

Amino N-methylcarbamates, including Aminocarb, function as acetylcholinesterase (AChE)
inhibitors.[1] Acetylcholinesterase is a critical enzyme in the nervous system of both insects and
mammals, responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh). The
inhibition of AChE by Aminocarb is a reversible process involving the carbamylation of the
enzyme's active site. This leads to an accumulation of ACh in the synaptic cleft, resulting in
continuous nerve stimulation, paralysis, and ultimately, the death of the insect.
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Preparation

Prepare Reagents:
- Phosphate Buffer (pH 8.0)
- DTNB Solution
- Acetylthiocholine lodide (ATCI)
- AChE Enzyme Solution
- Aminocarb Solutions (various concentrations)

S

Assay Procedurg (96-well plate)

Add 140 pL Phosphate Buffer to wells

Add 10 pL Aminocarb solution
(or solvent for control)

Add 10 pL AChE solution

Incubate for 10 min at 25°C

Add 10 pL DTNB solution

Add 10 pL ATCI solution to initiate reaction

Incubate for 10 min at room temperature

Read absorbance at 412 nm

Data Analysis
Y

Calculate % Inhibition:
%I = [(A_control - A_sample) / A_control] x 100

'

Determine ICso value from
dose-response curve
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/Sample Preparation & Extraction\

Homogenize sample
(e.g., plant tissue, soil)

'

Extract with a suitable solvent
(e.g., acetonitrile)

'

Perform solid-phase extraction (SPE)
cleanup if necessary

'

Concentrate the extract

4 )

HPLC Analysis

Inject extract onto a
reverse-phase C18 column

Isocratic or gradient elution with
acetonitrile/water mobile phase

NG
-

/
~

Post-Column Perivatization

Hydrolyze carbamates with NaOH
to form methylamine

l

React methylamine with
o-phthalaldehyde (OPA) and
2-mercaptoethanol

- J

Detection &

Ruantification

Detect the fluorescent derivative
(Ex: ~330 nm, Em: ~465 nm)

Quantify using a calibration curve
prepared with Aminocarb standards

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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